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Compound of Interest

Compound Name: RU 58642

Cat. No.: B1680186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of RU 58642, a

potent non-steroidal antiandrogen, in in vivo rodent studies. The information is compiled from

peer-reviewed literature and standard laboratory procedures.

Introduction
RU 58642 is a high-affinity, specific androgen receptor (AR) antagonist.[1] Its potent

antiandrogenic activity makes it a valuable tool for investigating androgen-dependent

physiological and pathological processes in preclinical rodent models. These notes provide

essential information on dosage, administration, and experimental design for in vivo studies.

Data Presentation
Table 1: In Vivo Efficacy of RU 58642 in Rats

Animal Model
Administration
Route

Dosage Effect Reference

Castrated,

testosterone-

supplemented

rats

Oral or

Subcutaneous
0.3 mg/kg

Significant

decrease in

prostate weight

[1]
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Table 2: Recommended Administration Volumes and
Needle Sizes for Rodents

Species
Route of
Administration

Maximum Volume
per Site

Recommended
Needle Gauge

Mouse Subcutaneous (SC) 5 ml/kg 25-27 G

Rat Subcutaneous (SC) 5-10 ml/kg 23-25 G

Mouse Oral Gavage (PO) 10 ml/kg 18-20 G (flexible)

Rat Oral Gavage (PO) 10-20 ml/kg 16-18 G (flexible)

Note: Volumes and needle sizes are general recommendations and may need to be adjusted

based on the specific animal strain, age, and experimental conditions. Always use the smallest

needle gauge appropriate for the viscosity of the formulation.

Experimental Protocols
Protocol 1: Preparation of RU 58642 for In Vivo
Administration
Objective: To prepare a solution or suspension of RU 58642 suitable for oral or subcutaneous

administration in rodents.

Materials:

RU 58642 powder

Vehicle (e.g., sterile corn oil, sesame oil, or a solution of 0.5% carboxymethylcellulose (CMC)

in sterile water)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Sterile syringes and needles

Procedure:

Vehicle Selection: The choice of vehicle will depend on the desired route of administration

and the solubility of RU 58642. For subcutaneous injection, an oil-based vehicle is often

suitable. For oral gavage, an aqueous suspension using a suspending agent like CMC is

common.

Calculation: Determine the total volume of the formulation needed based on the number of

animals, the dose per animal, and the injection volume. Calculate the required mass of RU
58642.

Preparation of Oil-Based Solution (for SC injection): a. Weigh the calculated amount of RU
58642 powder and place it in a sterile vial. b. Add the required volume of sterile oil (e.g., corn

oil). c. Vortex the mixture vigorously until the powder is completely dissolved. Gentle

warming may aid dissolution, but ensure the compound is stable at the temperature used. d.

If necessary, sonicate the solution for short intervals to ensure complete dissolution.

Preparation of Aqueous Suspension (for PO gavage): a. Prepare a sterile 0.5% (w/v) solution

of CMC in water. b. Weigh the calculated amount of RU 58642 powder and place it in a

sterile tube. c. Add a small amount of the CMC solution to the powder to create a paste. d.

Gradually add the remaining CMC solution while continuously vortexing to create a uniform

suspension.

Sterility: All preparations for injection should be performed under aseptic conditions to

prevent contamination.

Protocol 2: Subcutaneous (SC) Administration of RU
58642
Objective: To administer RU 58642 to a mouse or rat via subcutaneous injection.

Procedure:

Animal Restraint: Properly restrain the animal. For mice, this can be achieved by scruffing

the neck. For rats, manual restraint appropriate for the animal's size and temperament
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should be used.

Injection Site: The preferred site for SC injection is the loose skin over the back, between the

shoulder blades.

Injection Technique: a. Create a "tent" of skin at the injection site by gently pinching the skin.

b. Insert the needle, bevel up, at the base of the tented skin, parallel to the body. c. Gently

aspirate to ensure the needle is not in a blood vessel. If blood appears, withdraw the needle

and select a new site. d. Slowly inject the calculated volume of the RU 58642 solution. e.

Withdraw the needle and apply gentle pressure to the injection site for a few seconds.

Monitoring: Observe the animal for any signs of distress or adverse reaction following the

injection.

Protocol 3: Oral Gavage (PO) Administration of RU
58642
Objective: To administer RU 58642 to a mouse or rat directly into the stomach via oral gavage.

Procedure:

Animal Restraint: Proper restraint is crucial for safe oral gavage. The head and neck should

be held securely to prevent movement.

Gavage Needle Measurement: Before insertion, measure the appropriate length of the

gavage needle by holding it alongside the animal, from the mouth to the last rib. This

ensures the tip will reach the stomach.

Insertion: a. Gently insert the gavage needle into the mouth, passing it along the roof of the

mouth towards the esophagus. b. Allow the animal to swallow the tip of the needle to

facilitate its passage into the esophagus. Never force the needle. If resistance is met,

withdraw and reposition.

Administration: Once the needle is in the correct position, slowly administer the RU 58642
suspension.

Withdrawal: Gently remove the gavage needle in a single, smooth motion.
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Monitoring: Observe the animal for any signs of respiratory distress, which could indicate

accidental administration into the trachea.

Signaling Pathways and Experimental Workflows
Androgen Receptor Signaling Pathway and Mechanism
of RU 58642
The following diagram illustrates the normal activation of the androgen receptor and the

inhibitory action of RU 58642.
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Caption: Mechanism of RU 58642 as an androgen receptor antagonist.

Experimental Workflow for an In Vivo Rodent Study with
RU 58642
The following diagram outlines a typical workflow for a preclinical study investigating the

efficacy of RU 58642.
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Caption: General experimental workflow for an in vivo rodent study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1680186?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9569015/
https://pubmed.ncbi.nlm.nih.gov/9569015/
https://www.benchchem.com/product/b1680186#ru-58642-dosage-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1680186#ru-58642-dosage-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1680186#ru-58642-dosage-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1680186#ru-58642-dosage-for-in-vivo-rodent-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

